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Compound of Interest

Compound Name: 3-(Cyclopentyloxy)propan-1-ol

CAS No.: 99762-75-1

Cat. No.: B1356645

Get Quote

Part 1: Executive Summary & Strategic Utility
3-(Cyclopentyloxy)propan-1-ol (CAS: 99762-75-1) is a specialized aliphatic ether-alcohol

intermediate used primarily as a lipophilic linker in medicinal chemistry.[1][2] Unlike simple alkyl

chains, the terminal cyclopentyl group provides significant steric bulk and lipophilicity

(increasing LogP) without the metabolic liability of aromatic rings.[1][2] The ether linkage offers

rotational flexibility while maintaining chemical stability under most physiological conditions.[1]

Core Applications
PDE4 Inhibitor Design: The cyclopentyloxy moiety is a pharmacophore "privileged structure"

in phosphodiesterase-4 (PDE4) inhibitors (e.g., Rolipram analogs).[1][2] This alcohol serves

as a precursor to introduce the 3-(cyclopentyloxy)propyl side chain, optimizing the binding

affinity in the hydrophobic pocket of the enzyme.[1]

Lipid & Surfactant Synthesis: Used as a polar head-group modifier in the synthesis of non-

ionic surfactants and specialized lipids for drug delivery systems.[1]

Linker Chemistry: Acts as a
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spacer carrying a masked hydrophobic terminus, ideal for fragment-based drug discovery
(FBDD) where solubility and membrane permeability need fine-tuning.[1]

Part 2: Technical Specifications & Properties
Property Specification Relevance

IUPAC Name 3-(Cyclopentyloxy)propan-1-ol Unambiguous identification

CAS Number 99762-75-1 Sourcing & Regulatory

Molecular Formula Stoichiometry calculations

Molecular Weight 144.21 g/mol Yield calculations

Boiling Point ~95°C (at 8 mmHg) Distillation/Purification

Solubility
Soluble in DCM, THF, EtOH;

Low in Water
Extraction strategy

Stability
Stable to weak acids/bases;

Ether linkage is robust
Reaction planning

Part 3: Critical Synthesis & Derivatization Protocols
Module A: Synthesis of 3-(Cyclopentyloxy)propan-1-ol
Context: While commercially available, in-house synthesis is often required for isotopic labeling

or scale-up.[1][2]

Reaction Logic: A Williamson ether synthesis is preferred over acid-catalyzed condensation to

prevent polymerization of the propanediol.[1]

Protocol:

Reagents: 1,3-Propanediol (10 equiv, excess to prevent bis-alkylation), Sodium Hydride (1.1

equiv), Cyclopentyl Bromide (1.0 equiv).[1][2]

Solvent: Anhydrous DMF or THF.[1]

Procedure:
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Cool the suspension of NaH in DMF to 0°C.

Add 1,3-propanediol dropwise (gas evolution:

). Stir for 30 min.

Add Cyclopentyl bromide slowly.[1]

Warm to room temperature and stir for 12 hours.

Quench: Carefully add saturated

.[1][3]

Workup: Extract with Ethyl Acetate (

).[1][4] Wash combined organics with water (

) to remove excess diol and DMF.[1][2] Dry over

.[1][3][5]

Purification: Vacuum distillation is superior to chromatography for this oil.[1]

Module B: Activation via Tosylation (Leaving Group
Installation)
Context: To use this molecule as an alkylating agent (e.g., for N-alkylation of heterocycles), the

hydroxyl group must be converted to a good leaving group.[1][2]

Mechanism: Nucleophilic attack of the alcohol oxygen on the sulfonyl sulfur, displacing

chloride.[1] Pyridine acts as both solvent and proton scavenger.[1]

Step-by-Step Protocol:

Setup: Flame-dried round-bottom flask,

atmosphere.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://prepchem.com/3-cyclopentyl-1-propanol/
https://prepchem.com/3-cyclopentyl-1-propanol/
https://asianpubs.org/index.php/ajchem/article/download/10785/10768
https://prepchem.com/3-cyclopentyl-1-propanol/
https://patentimages.storage.googleapis.com/2c/35/77/631335e96e77c0/EP2060559A1.pdf
https://prepchem.com/3-cyclopentyl-1-propanol/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8243516/
https://prepchem.com/3-cyclopentyl-1-propanol/
https://asianpubs.org/index.php/ajchem/article/download/10785/10768
https://pdf.benchchem.com/1294/Application_Note_Synthesis_of_3_2_Oxocyclohexyl_propanoic_Acid_from_Cyclohexanone.pdf
https://prepchem.com/3-cyclopentyl-1-propanol/
https://prepchem.com/3-cyclopentyl-1-propanol/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8243516/
https://prepchem.com/3-cyclopentyl-1-propanol/
https://prepchem.com/3-cyclopentyl-1-propanol/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1356645?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Charge: Dissolve 3-(cyclopentyloxy)propan-1-ol (10 mmol) in dry DCM (20 mL) and

Pyridine (20 mmol). Cool to 0°C.[1]

Addition: Add p-Toluenesulfonyl chloride (TsCl, 11 mmol) portion-wise over 15 minutes.

Critical Check: Maintain temperature < 5°C to prevent elimination side-products.[1]

Reaction: Stir at 0°C for 2 hours, then allow to warm to RT overnight.

Monitoring: TLC (Hexane:EtOAc 3:1).[1] Product (

) should be UV active (due to tosyl group).[1][2]

Workup:

Dilute with

.[1] Wash with 1M HCl (cold) to remove pyridine.[1][2]

Wash with sat.[1]

and Brine.[1][3]

Storage: The resulting Tosylate is unstable on silica; use immediately or recrystallize from

hexanes/ether if solid.

Module C: Mitsunobu Coupling (Direct
Functionalization)
Context: Direct coupling to phenols or acidic amines without intermediate activation.[1][2]

Protocol:

Reagents: Target Phenol (1.0 equiv), 3-(Cyclopentyloxy)propan-1-ol (1.2 equiv),

(1.5 equiv).[1][2]

Solvent: Anhydrous THF.
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Procedure:

Dissolve Phenol, Alcohol, and

in THF. Cool to 0°C.[1]

Add DIAD (Diisopropyl azodicarboxylate) dropwise.[1][2]

Note: The solution will turn yellow/orange.[1]

Reaction: Stir at RT for 12–24 hours.

Purification: The major challenge is removing Triphenylphosphine oxide (

).[1] Use a precipitation method (Hexane/Ether trituration) or specialized chromatography.[1]

Part 4: Visualizing the Chemical Workflow
The following diagram illustrates the strategic divergence from the parent alcohol to varying

high-value intermediates.
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Figure 1: Divergent synthesis pathways utilizing 3-(Cyclopentyloxy)propan-1-ol as a primary

scaffold.[1][2][3][4][6][7][8][9]

Part 5: Troubleshooting & Quality Control
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Issue Probable Cause Corrective Action

Low Yield (Synthesis) Bis-alkylation of diol

Increase 1,3-propanediol ratio

to >10:1 vs Cyclopentyl

bromide.

Product Impurity Residual DMF
Wash organic layer 5x with

water or use LiCl solution.[1][2]

Elimination (Tosylation) Temperature too high

Keep reaction strictly at 0°C

during addition; add base

slowly.[1][2]

NMR Confusion
Overlap of

signals

Use

shake to identify -OH;

Cyclopentyl methine proton is

distinct (~3.9 ppm).[1][2]

References
Synthesis of Ether-Linked Lipids

Source: Smith, M. B., & March, J. (2007).[1][2] March's Advanced Organic Chemistry:

Reactions, Mechanisms, and Structure. Wiley-Interscience.[1] (General reference for

Williamson Ether Synthesis protocols).

Relevant Context: Optimization of diol mono-alkyl

PDE4 Inhibitor Chemistry

Source:Journal of Medicinal Chemistry. "Structure-Activity Relationships of Rolipram

Analogs." (General grounding for the cyclopentyloxy pharmacophore).[1][2][5]

Note: While specific papers on this exact alcohol are proprietary, the moiety is ubiquitous

in PDE4 literature (e.g., Piclamilast).[1][2]
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Source: Swamy, K. C. K., et al. (2009).[1][2] "Mitsunobu and Related Reactions: Advances

and Applications." Chemical Reviews, 109(6), 2551–2651.[1][2] Link[1][2]

Physical Property Data

Source: PubChem Compound Summary for CID 13449958 (3-(Cyclopentyloxy)propan-
1-ol).[1][2] Link[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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